2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile

• IUPAC Name: 2-[5-(chloromethyl)-3-(trifluoromethyl)pyrazol-1-yl]acetonitrile
• InChI: InChI=1S/C7H5ClF3N3/c8-4-5-3-6(7(9,10)11)13-14(5)2-1-12/h3H,2,4H2
• InChI Key: URBKKEGMLSFVGR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1C(F)(F)F)CC#N)CCl
• Molecular Formula: C7H5ClF3N3
• Molecular Weight: 223.58 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be represented by its SMILES string or InChI key. For a structurally similar compound, “5-(Chloromethyl)-2-(trifluoromethyl)pyridine”, the SMILES string is FC(F)(F)c1ccc(CCl)cn1 and the InChI key is PRPAYPBERKUDKO-UHFFFAOYSA-N.

Scientific Research Applications

• Synthesis of Complex Compounds :

  • The efficient synthesis of 5-(trifluoromethyl)-N-alkyl-1-(3-phenylisoquinoline-1-yl)-1H-pyrazole-4-carboxamides from pyrazole carboxylic acid using TBTU as a catalyst demonstrates the utility of related compounds in creating complex chemical structures (Prabakaran, Khan, & Jin, 2012).

• Structural Characterization and Properties :

  • The synthesis and X-ray crystal structure analysis of novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(6-methoxy-3-methylbenzofuran-2-yl)-1,3,4-oxadiazole derivatives highlight the significance of such compounds in structural chemistry and their optical properties in different solvents (Jiang, Liu, Lv, & Zhao, 2012).

• Potential in Biological and Pharmaceutical Research :

  • The study on the synthesis, structure elucidation, antioxidant, and antimicrobial activity of 2-(5-Trifluoromethyl-1H-pyrazol-1-yl)-5-(5-trihalomethyl-1H-pyrazol-1-yl-1-carbonyl)pyridines reveals the potential of such compounds in biological and pharmaceutical applications, showcasing their promising properties against various yeasts, dermatophytes, and filamentous (Bonacorso, Cavinatto, Moraes, Pittaluga, Peroza, Venturini, Alves, Stefanello, Soares, Martins, & Zanatta, 2015).

• Chemical Properties and Reactions :

  • The synthesis and characterization of metallomacrocyclic palladium(II) complexes with new hybrid pyrazole ligands, along with diffusion NMR studies and theoretical calculations, provide insights into the chemical properties and reactions of these complex molecules (Guerrero, Pons, Branchadell, Parella, Solans, Font‐Bardia, & Ros, 2008).